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Compound of Interest

Compound Name: Chimaphilin

Cat. No.: B162187

Essential Safety and Handling Guide for
Chimaphilin

Disclaimer: No specific Safety Data Sheet (SDS) for Chimaphilin (CAS 482-70-2) is readily
available in public databases. The following guidance is based on the known chemical
properties of Chimaphilin as a naphthoquinone and on safety data for structurally similar
compounds, such as 1,4-Naphthalenedione and 2-Methyl-1,4-naphthalenedione. This
information should be used as a starting point for a thorough risk assessment, and it is
imperative to consult with your institution's Environmental Health and Safety (EHS) department
before handling this compound.

Chimaphilin (2,7-Dimethyl-1,4-naphthalenedione) is a naturally occurring compound found in
plants of the Chimaphila and Pyrola genera. It is a yellow, needle-like solid with known
antifungal, antioxidant, and anticancer properties. As with any biologically active compound of a
known chemical class, caution must be exercised during handling.

Chemical and Physical Properties of Chimaphilin
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Property Value

Chemical Name 2,7-Dimethyl-1,4-naphthalenedione
Synonyms 2,7-dimethylnaphthalene-1,4-dione
CAS Number 482-70-2

Molecular Formula C12H1002

Molecular Weight 186.21 g/mol

Appearance Yellow needles

Melting Point 113.5-114.5°C

Personal Protective Equipment (PPE)

Given the lack of specific toxicological data for Chimaphilin, a conservative approach to
personal protection is warranted. Naphthoquinones as a class can be irritating to the skin,
eyes, and respiratory tract.
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Specifications and

PPE Category Item
Remarks
Wear tightly fitting chemical
safety goggles that conform to
Eye/Face Protection Safety Goggles EN 166 (EU) or NIOSH (US)

standards to protect against

dust particles.[1]

In addition to goggles, a face
shield should be worn when

handling larger quantities or

Face Shield ) o )
when there is a significant risk
of splashing or dust
generation.[2][3]
Wear chemical-resistant
gloves, such as nitrile or butyl
) ] rubber.[2][3] Inspect gloves for
Skin and Body Protection Gloves

any tears before use and use
proper removal techniques to

avoid skin contact.

A lab coat should be worn to
prevent skin exposure. For
) ) tasks with a higher risk of
Lab Coat/Protective Clothing o _
contamination, chemical-
resistant coveralls are

recommended.[2][3]

All handling of powdered
Chimaphilin should be
conducted in a certified
chemical fume hood or a glove
Respiratory Protection Dust Respirator/Mask box to minimize inhalation
exposure. If this is not feasible,
a NIOSH-approved particulate
respirator (e.g., N95) should be

worn.[2]
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Operational Plan: Safe Handling Protocol

A systematic approach is crucial for safely handling Chimaphilin in a laboratory setting.
1. Preparation and Engineering Controls:

» Ventilation: Always handle solid Chimaphilin in a well-ventilated area, preferably within a
laboratory fume hood, to prevent the accumulation of dust in the breathing zone.[2]

o Emergency Equipment: Ensure that a safety shower and an eyewash station are readily
accessible and have been recently tested.[1][4]

o Work Surface: Cover the work surface with absorbent, disposable bench paper to contain
any potential spills.

2. Handling the Compound:

o Weighing: If possible, weigh the compound in a ventilated balance enclosure or within the
fume hood.

e Personal Hygiene: Avoid eating, drinking, or smoking in the laboratory. Wash hands
thoroughly with soap and water after handling the compound, even if gloves were worn.[1]

e Avoid Dust Formation: Handle the powder gently to avoid creating airborne dust.[4]

3. Storage:

» Keep the container tightly closed and store it in a cool, dry, and well-ventilated place.[1][2]
e Protect from direct sunlight, as some naphthoquinones are light-sensitive.

o Store away from strong oxidizing agents.[1][2]

Disposal Plan

All waste contaminated with Chimaphilin should be treated as hazardous chemical waste.

1. Waste Segregation:
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Collect all Chimaphilin-contaminated waste, including used gloves, bench paper, pipette
tips, and empty containers, in a dedicated and clearly labeled hazardous waste container.

Do not mix this waste with other waste streams unless compatibility has been confirmed.
. Container Management:
Use a leak-proof, sealable container for solid waste.

Label the container clearly with "Hazardous Waste" and the full chemical name
"Chimaphilin (2,7-Dimethyl-1,4-naphthalenedione)".

. Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's EHS department
or a licensed hazardous waste disposal company.

Incineration at a permitted facility is the typical disposal method for this type of chemical
waste.

Emergency Procedures

Spill Management:
» Small Spills:

Restrict access to the area.

o

[¢]

Wearing the appropriate PPE, gently cover the spill with an absorbent material (e.g.,
vermiculite or sand) to avoid raising dust.

[¢]

Carefully sweep the material into a hazardous waste container.

o

Clean the spill area with a suitable solvent (e.g., ethanol or acetone) followed by soap and
water.

e Large Spills:

o Evacuate the immediate area and alert others.
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o Contact your institution's EHS or emergency response team immediately.[2]
o Prevent the spread of dust.
First-Aid Measures:

o Skin Contact: Immediately remove contaminated clothing and wash the affected area with
plenty of soap and water for at least 15 minutes. Seek medical attention if irritation develops
or persists.[1][2]

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

[1][]

e Inhalation: Move the person to fresh air. If they are not breathing, give artificial respiration. If
breathing is difficult, provide oxygen. Seek immediate medical attention.[1]

e Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical
attention.[1]

Visualized Workflow for Safe Handling of
Chimaphilin
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Safe Handling Workflow for Chimaphilin Powder
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Caption: Workflow for the safe handling of Chimaphilin powder.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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